Cas no 896825-00-6 (8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896825-00-6
• MF: C₂₅H₂₅N₅O₃
• MW: 443.497705221176
• CID: 6295236
• PubChem ID: 4888186
• Update Time: 2025-10-21

8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• AKOS001405326
• 896825-00-6
• VU0492935-1
• Z240870590
• F3235-0011
• 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 6-(3-methoxyphenyl)-4,7,8-trimethyl-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C25H25N5O3/c1-16-17(2)30-21-22(26-24(30)29(16)19-11-8-12-20(15-19)33-4)27(3)25(32)28(23(21)31)14-13-18-9-6-5-7-10-18/h5-12,15H,13-14H2,1-4H3
• InChI Key： BMPVJOOCTGELAC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC=C(C=4)OC)C(C)=C(C)N23)N(C)C(N1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 443.19573968g/mol
• Monoisotopic Mass: 443.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No 896825-00-6, known as 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a complex organic molecule with significant potential in the fields of pharmacology and biochemistry. This compound belongs to the class of imidazo purine derivatives, which have been extensively studied for their biological activities and therapeutic applications. The structure of this molecule is characterized by a fused imidazo-purine ring system with multiple substituents that contribute to its unique properties.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in drug discovery. These compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancerous properties. The presence of methoxyphenyl and phenylethyl groups in the structure of this compound suggests potential interactions with various cellular pathways. For instance, the methoxy group is often associated with increased bioavailability and stability in biological systems.

One of the most promising areas of research involving this compound is its potential role in cancer therapy. Preclinical studies have demonstrated that imidazo[1,2-g]purine derivatives can selectively target cancer cells while sparing healthy tissues. This selectivity is attributed to the compound's ability to modulate key enzymes and signaling pathways involved in tumor growth and metastasis. Additionally, the trimethyl substituents on the purine ring may enhance the molecule's ability to penetrate cellular membranes and interact with intracellular targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have employed various strategies to optimize the synthesis pathway. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with green chemistry principles by minimizing waste generation.

Another critical aspect of this compound's research is its pharmacokinetic profile. Understanding how 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,dione is absorbed and metabolized in vivo is essential for its development as a therapeutic agent. Studies using animal models have shown that the compound exhibits favorable oral bioavailability and a moderate half-life. These findings suggest that it could be suitable for once-daily dosing regimens.

In conclusion,CAS No 896825-00-6 represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development in various therapeutic areas. As ongoing studies continue to unravel its full potential,this compound holds great promise for contributing to innovative treatments for diseases such as cancer and inflammatory disorders.